YL-5092

• Molecular Formula: C22H14F3N3O2S
• Molecular Weight: 441.4 g/mol
• InChI: InChI=1S/C22H14F3N3O2S/c23-22(24,25)17-4-2-1-3-16(17)20(29)14-9-18(27-10-14)21(30)28-15-7-5-13(6-8-15)19-11-26-12-31-19/h1-12,27H,(H,28,30)
• InChIKey: HLKQNAGWYQKBSH-UHFFFAOYSA-N

YL-5092: First-in-Class YTHDC1 Inhibitor for AML

YL-5092 (CAS 3056857-07-6) is a small-molecule inhibitor of the nuclear m⁶A RNA reader protein YTHDC1. It is characterized as a first-in-class, highly potent, and selective YTHDC1 antagonist with an IC₅₀ of 7.4 nM and a SPR-determined Kd of 29.6 nM [1]. The compound binds competitively to the m⁶A recognition pocket of YTHDC1 as revealed by a high-resolution (1.60 Å) co-crystal structure (PDB ID: 9MB3) [2]. Its molecular formula is C₂₂H₁₄F₃N₃O₂S with a molecular weight of 441.43 g/mol . This compound is primarily utilized in oncology research, specifically for the study of acute myeloid leukemia (AML) and other YTHDC1-dependent malignancies.

Workflow YTHDC1–m6A interaction inhibition studies

Selectivity Exclusive over other m6A reader proteins

Model Context AML hematopoietic malignancy research

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] Zhang H, Yang S. Crystal structure of YTHDC1 in complex with YL-5092. RCSB Protein Data Bank. Deposited: 2025-03-15. PDB ID: 9MB3. View Source

YL-5092: Selective YTHDC1 Inhibition in AML

YL-5092 is not interchangeable with other YTHDC1-targeting compounds due to its unique combination of ultra-high potency and stringent selectivity. Most reported YTH inhibitors, such as N-7, function as pan-YTH domain inhibitors with weak, micromolar activity against multiple family members, thereby introducing confounding off-target effects that obscure the role of YTHDC1 in AML pathology [1]. Conversely, other selective YTHDC1 inhibitors like YTHDC1-IN-1 exhibit significantly lower potency (Kd of 49 nM vs. 29.6 nM for YL-5092), limiting their utility in achieving robust target engagement at pharmacologically relevant concentrations . Furthermore, the availability of a high-resolution co-crystal structure specifically for the YL-5092:YTHDC1 complex provides a unique, rational basis for structure-activity relationship (SAR) studies and further medicinal chemistry optimization that is not available for many less-characterized analogs .

! Reader paralog selectivity: Pan-reader inhibitors may engage YTHDF1-3/IGF2BP1-3, confounding target deconvolution.

! Binding affinity mismatch: Weak binders (e.g., hit fragments) may not achieve target engagement at research-relevant concentrations.

! Structural binding mode: Compounds lacking a defined YTHDC1 cocrystal structure may exhibit uncharacterized off-target interactions.

• [1] Röhm S, Berger BT, Schröder M, et al. Discovery of a new inhibitor for YTH domain-containing m⁶A RNA readers. RSC Chem Biol. 2024;5(7):603-615. View Source

YL-5092: Head-to-Head Evidence vs. Other m6A Probes

YTHDC1 Inhibition Potency vs. Hit-1

YL-5092 demonstrates a binding affinity (Kd) for YTHDC1 of 29.6 nM, as measured by surface plasmon resonance (SPR). This is approximately 1.7-fold more potent than the next-generation selective inhibitor YTHDC1-IN-1 (Kd = 49 nM). The difference is even more pronounced when compared to the pan-YTH inhibitor N-7, which exhibits an IC₅₀ of 48 μM (48,000 nM) for YTHDC1, making YL-5092 over 6,000-fold more potent [1]. This data is derived from standard biochemical assays and highlights a critical distinction in target engagement efficiency. This is a cross-study comparable evidence tag .

Potency vs Hit-1

Head-to-head

7.4 nM vs 5.5 μM (~743‑fold improvement)

Supports YTHDC1 inhibition assay context

In vitro enzymatic assay; reported IC50 values

Evidence Dimension	Biochemical Binding Affinity
Target Compound Data	Kd = 29.6 nM
Comparator Or Baseline	YTHDC1-IN-1: Kd = 49 nM; N-7: IC₅₀ = 48,000 nM
Quantified Difference	YL-5092 is ~1.7-fold more potent than YTHDC1-IN-1 and >6,000-fold more potent than N-7.
Conditions	Surface Plasmon Resonance (SPR) assay for YL-5092 and YTHDC1-IN-1; Fluorescence Polarization (FP) competition assay for N-7.

Why This Matters

Procurement of a compound with a higher binding affinity (lower Kd) translates to achieving robust target engagement at lower compound concentrations, thereby minimizing the risk of off-target effects and conserving precious sample material in downstream assays.

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] Röhm S, Berger BT, Schröder M, et al. Discovery of a new inhibitor for YTH domain-containing m⁶A RNA readers. RSC Chem Biol. 2024;5(7):603-615. View Source

Selectivity Profile Across m6A Readers

YL-5092 demonstrates exceptional selectivity. It shows no significant inhibitory activity against other m⁶A RNA readers, including YTHDC2, YTHDF1-3, IGF2BP1-3, and HNRNPA2B1. Furthermore, in a broad panel of 416 kinases, YL-5092 displayed no significant inhibition. This stands in stark contrast to the pan-YTH inhibitor N-7, which potently inhibits all five YTH family proteins (YTHDF1-3, YTHDC1-2) with IC₅₀ values ranging from 30-48 μM [1]. This selectivity data is a class-level inference, as it compares YL-5092's profile against a defined class of potential off-targets .

Selectivity Panel

Class-level

No activity against YTHDC2, YTHDF1‑3, IGF2BP1‑3, HNRNPA2B1 (IC50 >10 μM)

Supports reader‑specific target engagement interpretation

Panel‑based binding assays; data to verify

Evidence Dimension	Target Selectivity
Target Compound Data	No significant inhibition of YTHDC2, YTHDF1-3, IGF2BP1-3, HNRNPA2B1, or 416 kinases.
Comparator Or Baseline	N-7: Pan-inhibitor of YTHDF1-3, YTHDC1, and YTHDC2 with IC₅₀ = 30-48 μM.
Quantified Difference	YL-5092 is YTHDC1-selective; N-7 is a non-selective pan-YTH inhibitor.
Conditions	In vitro biochemical assays; Kinase panel profiling.

Why This Matters

For research aiming to dissect the specific function of YTHDC1 in AML, a highly selective inhibitor like YL-5092 is essential. Using a pan-inhibitor like N-7 introduces confounding variables by simultaneously targeting multiple m⁶A readers, leading to ambiguous phenotypic readouts and flawed mechanistic conclusions.

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] Röhm S, Berger BT, Schröder M, et al. Discovery of a new inhibitor for YTH domain-containing m⁶A RNA readers. RSC Chem Biol. 2024;5(7):603-615. View Source

Cellular Anti-Proliferative Activity in AML

In cell-based assays, YL-5092 exhibits potent antiproliferative activity against a panel of acute myeloid leukemia (AML) cell lines, with IC₅₀ values ranging from 0.28 to 2.87 μM. In the MOLM-13 AML cell line, YL-5092 at a concentration of 1 μM reduced MYC mRNA levels, a key oncogenic driver, by ~40% within 24 hours [1]. This functional effect is a direct consequence of YTHDC1 inhibition and is not observed with other selective inhibitors at similar concentrations . This is a direct head-to-head comparison against a baseline of untreated control cells [2].

AML Cell Proliferation

Cross‑study comparable

IC50 0.28–2.87 μM (vs >10 μM for Hit‑1)

Reported cell‑model response context

AML cell lines; 72 h viability assay

Evidence Dimension	Cell Viability and Oncogene Expression
Target Compound Data	IC₅₀ = 0.28-2.87 μM across AML cell lines; ~40% reduction in MYC mRNA at 1 μM in MOLM-13 cells.
Comparator Or Baseline	Untreated control (0% reduction in MYC mRNA).
Quantified Difference	Not applicable (comparison to baseline).
Conditions	AML cell line panel; MOLM-13 cells treated with 1 μM YL-5092 for 24h; MYC mRNA quantified by qRT-PCR.

Why This Matters

The low micromolar potency in disease-relevant cell models confirms that the biochemical activity of YL-5092 translates into robust cellular efficacy. This data is crucial for researchers planning in vitro experiments, as it provides a validated concentration range for achieving target modulation and phenotypic effects.

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] Xiamen Medical College. Research News: Sichuan University and Zhejiang University team develop first highly selective YTHDC1 small molecule inhibitor. 2026 Feb 7. View Source

In Vivo Efficacy in AML Xenograft Models

A critical therapeutic challenge in AML is the elimination of leukemia stem cells (LSCs) while sparing normal hematopoietic stem cells (HSCs). YL-5092 treatment (1-3 μM for 14-16 days) significantly inhibited the colony-forming ability of CD34+ AML stem cells. Crucially, at the same concentrations, it had no effect on the colony-forming ability of normal hematopoietic stem and early progenitor cells (Lin⁻ Sca1⁺ Kit⁺) [1]. This differential activity provides a clear therapeutic window that is a hallmark of its specificity. This is a direct head-to-head comparison between two distinct cell populations [2].

In Vivo Xenograft Survival

Head-to-head

Survival extension ≥100% vs vehicle; further extension with Ven/Aza combo

Reported model‑response endpoint context

MOLM‑13/U937 xenografts; 70 mg/kg BID i.p.

Evidence Dimension	Colony-Forming Ability
Target Compound Data	Significantly inhibited colony formation of CD34+ AML stem cells (1-3 μM).
Comparator Or Baseline	No effect on colony formation of normal hematopoietic stem cells (Lin⁻ Sca1⁺ Kit⁺) at the same concentration (1-3 μM).
Quantified Difference	Significant inhibition of leukemic stem cell colony formation versus no effect on normal stem cell colony formation.
Conditions	Colony-forming unit (CFU) assay; CD34+ AML stem cells vs. normal Lin⁻ Sca1⁺ Kit⁺ hematopoietic stem and progenitor cells; 14-16 days of treatment.

Why This Matters

This evidence directly addresses a key concern for any researcher developing or testing anti-leukemic therapies: on-target, on-tumor toxicity. The data demonstrates that YL-5092 can selectively impair the self-renewal capacity of AML stem cells without damaging normal hematopoiesis, a critical feature for a viable therapeutic candidate.

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] AMiner. Discovery of a selective YTHDC1 inhibitor that targets acute myeloid leukemia. Research Square. 2023. View Source

Leukemia Stem Cell Selectivity

In multiple xenograft models of AML, including CDX and PDX models that represent disease heterogeneity, YL-5092 treatment (70 mg/kg, intraperitoneal injection twice daily for 18 days) as a single agent significantly impaired leukemogenesis, reduced leukemia burden, and extended animal survival. Furthermore, when used in combination with the standard-of-care regimen of venetoclax and azacitidine (Ven/Aza), YL-5092 resulted in leukemia elimination and further extended survival compared to either single agent [1]. This provides strong in vivo proof-of-concept for the compound's therapeutic potential. This is a direct head-to-head comparison against vehicle control and standard-of-care groups [2].

LSC vs HSPC Selectivity

Class‑level

>70% inhibition AML CD34+ colony formation; negligible effect on normal HSPCs

Supports LSC endpoint comparison context

Colony‑forming assay; selectivity index >10

Evidence Dimension	In Vivo Efficacy and Survival
Target Compound Data	70 mg/kg BID IP significantly reduced leukemia burden and extended survival as a single agent; combination with Ven/Aza eliminated leukemia.
Comparator Or Baseline	Vehicle control group; Standard-of-care Ven/Aza group.
Quantified Difference	Significant extension of survival compared to vehicle; elimination of leukemia in combination group.
Conditions	Mouse AML xenograft models (MOLM-13 and U937 CDX models, and PDX models); 70 mg/kg YL-5092 twice daily intraperitoneal injection.

Why This Matters

This data demonstrates that YL-5092's on-target activity translates to meaningful in vivo efficacy. For procurement, this validates the compound's utility in advanced preclinical studies, including combination therapy evaluations, and supports its potential as a valuable tool compound for understanding YTHDC1's role in AML pathogenesis and therapeutic response.

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] West China Hospital, Sichuan University. Research Team Led by Prof. Shengyong Yang Publishes Latest Findings on YTHDC1 Inhibitor in Science Translational Medicine. 2026 Feb 5. View Source

YL-5092: Validated Research Applications

YTHDC1-Specific Gene Regulation in AML

YL-5092 is the optimal tool for researchers investigating the specific, non-redundant role of the nuclear m⁶A reader YTHDC1 in AML pathogenesis. Its stringent selectivity for YTHDC1 over other YTH family proteins (YTHDF1-3, YTHDC2) and other m⁶A readers (IGF2BPs, HNRNPA2B1), as demonstrated by profiling against a 416-kinase panel and related proteins [1], ensures that observed phenotypic changes (e.g., altered mRNA stability, apoptosis, differentiation) can be confidently attributed to on-target YTHDC1 inhibition. This avoids the confounding effects associated with pan-YTH inhibitors like N-7. Validated in vitro models include treatment of AML cell lines (e.g., MOLM-13, U937) at 0.25-2.87 μM to induce G0/G1 cell cycle arrest and apoptosis, and to reduce MYC mRNA levels [2].

In Vivo YTHDC1 Inhibition in Hematologic Malignancies

YL-5092 provides a unique advantage in experiments designed to study leukemia stem cell (LSC) dependency on YTHDC1 while simultaneously assessing the therapeutic window for normal hematopoiesis. The compound's demonstrated ability to potently inhibit colony formation of primary human CD34+ AML stem cells at concentrations (1-3 μM) that completely spare the colony-forming ability of normal hematopoietic stem and progenitor cells (Lin⁻ Sca1⁺ Kit⁺) [1] makes it an invaluable tool for this purpose. This application is critical for researchers aiming to validate YTHDC1 as a safe anti-LSC target or to explore mechanisms of resistance mediated by stem cell populations. The compound's validated in vivo formulation and dosing regimen (e.g., 70 mg/kg BID IP) supports progression into animal models of LSC-driven leukemia [2].

Structure-Guided YTHDC1 Inhibitor Optimization

For researchers focused on overcoming resistance or improving the efficacy of existing AML therapies, YL-5092 is a validated partner for combination studies. Published in vivo data confirm that combining YL-5092 with the standard-of-care regimen of venetoclax plus azacitidine (Ven/Aza) results in the elimination of leukemia and significant extension of survival in patient-derived xenograft (PDX) models of AML, a scenario representing clinical disease heterogeneity [1]. This evidence provides a strong rationale for employing YL-5092 in preclinical studies exploring novel combination strategies with other targeted agents, chemotherapies, or immunotherapies in AML, offering a clear path from bench to translational research.

Functional Studies of Leukemia Stem Cell Maintenance

YL-5092 is uniquely positioned for use in medicinal chemistry and structure-based drug design (SBDD) programs. The availability of a high-resolution (1.60 Å) co-crystal structure of the YTHDC1:YL-5092 complex (PDB ID: 9MB3) provides an atomic-level blueprint of the binding interactions that govern the compound's potency and selectivity [1]. Researchers can utilize this structural information to conduct molecular docking studies, perform structure-activity relationship (SAR) analysis, and rationally design novel analogs or proteolysis-targeting chimeras (PROTACs) with improved physicochemical or pharmacokinetic properties. This makes YL-5092 not just a biological tool, but a foundational chemical starting point for further drug discovery efforts targeting the m⁶A pathway [2].

Application

Selection Property

Validation Focus

YTHDC1‑dependent transcript mapping in AML

Reader selectivity profile

RNA‑seq / RIP‑seq target deconvolution

In vivo AML xenograft model studies

Model‑response endpoint context

Survival endpoint and combination regimen interpretation

Structure‑guided YTHDC1 ligand optimization

Cocrystal structure (PDB: 8KRM)

Binding‑mode conservation and SAR interpretation

Leukemia stem cell self‑renewal studies

LSC vs HSPC differential response

Colony‑forming and serial transplantation endpoints

• [1] Zhang H, Li Y, Zhao Y, et al. Small-molecule inhibition of YTHDC1 as a strategy against acute myeloid leukemia in mouse models. Sci Transl Med. 2026;18(835):eadu3137. View Source
• [2] Zhang H, Yang S. Crystal structure of YTHDC1 in complex with YL-5092. RCSB Protein Data Bank. Deposited: 2025-03-15. PDB ID: 9MB3. View Source